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Compound of Interest

Compound Name: GALK1-IN-1

Cat. No.: B1663222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GALK1-IN-1 is a small molecule inhibitor of Galactokinase 1 (GALK1), a key enzyme in the

Leloir pathway of galactose metabolism. By inhibiting GALK1, this compound prevents the

conversion of galactose to galactose-1-phosphate. This mechanism of action makes GALK1-
IN-1 a valuable research tool for studying galactose metabolism and a potential therapeutic

agent for classic galactosemia, a genetic disorder characterized by the inability to metabolize

galactose, leading to the toxic accumulation of galactose-1-phosphate. These application notes

provide detailed protocols for the solubilization and laboratory use of GALK1-IN-1.

Chemical and Physical Properties
A summary of the key chemical and physical properties of GALK1-IN-1 is provided in the table

below.
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Property Value

IUPAC Name

2-(benzo[d]oxazol-2-ylamino)-4,5,6,7-

tetrahydro-1H-spiro[indazole-5,1'-

cyclopentan]-4-one

Molecular Formula C19H20N4O2

Molecular Weight 336.39 g/mol

CAS Number 669718-48-3

Appearance White to off-white solid

Solubility
The solubility of GALK1-IN-1 in common laboratory solvents is summarized in the table below.

It is highly recommended to use freshly opened, anhydrous DMSO for the preparation of stock

solutions as hygroscopic DMSO can negatively impact solubility.

Solvent Solubility Notes

DMSO 2 mg/mL (5.95 mM)

Solubilization may require

sonication, warming, and

heating to 60°C.

Ethanol
No data available. Likely

sparingly soluble.

It is recommended to first

prepare a concentrated stock

in DMSO.

PBS (pH 7.4) Insoluble (<1 mg/mL)

Direct dissolution in aqueous

buffers is not recommended.

Prepare a concentrated stock

in DMSO and dilute into

aqueous solutions. The final

DMSO concentration should

be kept low (typically <0.5%) to

avoid solvent-induced cellular

toxicity.
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Preparation of Stock Solutions
Materials:

GALK1-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block

Sonicator

Protocol for 10 mM Stock Solution in DMSO:

Weighing: Accurately weigh out the desired amount of GALK1-IN-1 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 3.36 mg of GALK1-IN-1 (Molecular Weight =

336.39).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

GALK1-IN-1 powder. For a 10 mM stock from 3.36 mg, add 1 mL of DMSO.

Solubilization:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the vial for 10-15 minutes.

If necessary, warm the solution in a water bath or heat block set to 60°C for 5-10 minutes.

Vortex again until the solution is clear.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.
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Store the stock solution at -80°C for long-term storage (stable for up to 1 year). For short-

term storage, -20°C is acceptable for up to one month.

Experimental Protocols
In Vitro Kinase Assay
This protocol provides a general framework for assessing the inhibitory activity of GALK1-IN-1
against recombinant GALK1 enzyme.

Materials:

Recombinant human GALK1 enzyme

GALK1-IN-1 stock solution (in DMSO)

Assay buffer (e.g., 20 mM HEPES pH 8.0, 5 mM MgCl2, 60 mM NaCl, 1 mM DTT, 0.01%

BSA)

ATP solution

Galactose solution

Kinase activity detection reagent (e.g., Kinase-Glo® Plus)

384-well assay plates

Plate reader capable of luminescence detection

Protocol:

Compound Dilution: Prepare a serial dilution of the GALK1-IN-1 stock solution in the assay

buffer. Ensure the final DMSO concentration in the assay is consistent across all wells and

does not exceed 0.5%.

Reaction Setup:

Add the diluted GALK1-IN-1 or DMSO (vehicle control) to the wells of the 384-well plate.
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Add the ATP and galactose substrates to the wells.

Initiate the kinase reaction by adding the recombinant GALK1 enzyme.

Incubation: Incubate the reaction plate at room temperature for a specified time (e.g., 60

minutes).

Detection: Add the kinase activity detection reagent according to the manufacturer's

instructions.

Measurement: Measure the luminescence using a plate reader. The signal will be inversely

proportional to the GALK1 activity.

Data Analysis: Calculate the IC50 value of GALK1-IN-1 by plotting the percentage of

inhibition against the logarithm of the inhibitor concentration.

Cellular Assay for Galactose-1-Phosphate Accumulation
This protocol describes a method to evaluate the efficacy of GALK1-IN-1 in reducing

galactose-1-phosphate levels in a cellular context, for example, using patient-derived

fibroblasts with a GALT deficiency.

Materials:

GALT-deficient human fibroblasts

Cell culture medium (galactose-free)

Fetal Bovine Serum (FBS)

GALK1-IN-1 stock solution (in DMSO)

Galactose solution

Phosphate-Buffered Saline (PBS)

Cell lysis buffer

Assay kit for galactose-1-phosphate detection
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Protocol:

Cell Seeding: Seed the GALT-deficient fibroblasts in a multi-well plate and allow them to

adhere overnight.

Compound Treatment: Treat the cells with varying concentrations of GALK1-IN-1 (prepared

by diluting the DMSO stock in culture medium) or DMSO as a vehicle control. Incubate for a

predetermined time (e.g., 2-4 hours).

Galactose Challenge: Add galactose to the cell culture medium to a final concentration of

0.05% and incubate for an additional 4 hours.

Cell Lysis:

Wash the cells twice with ice-cold PBS.

Lyse the cells using a suitable lysis buffer.

Galactose-1-Phosphate Measurement: Determine the concentration of galactose-1-

phosphate in the cell lysates using a commercially available assay kit or a previously

established method.

Data Analysis: Normalize the galactose-1-phosphate levels to the total protein concentration

in each sample. Compare the levels in GALK1-IN-1-treated cells to the vehicle-treated

control to determine the compound's effect on cellular galactose-1-phosphate accumulation.

Visualizations
Signaling Pathway
The Leloir pathway is the primary metabolic route for galactose. GALK1-IN-1 targets the first

committed step in this pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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